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Compound of Interest

Compound Name: Ethyl 3-hydroxy-5-methylbenzoate
CAS No.: 1126430-75-8
Cat. No.: B1528403
Get Quote
. J

Executive Summary

Ethyl 3-hydroxy-5-methylbenzoate (CAS: 1126430-75-8) is a key intermediate in the
synthesis of bioactive molecules, including kinase inhibitors used in oncology and autoimmune
therapies.[1] Structurally, it is an ethyl ester derivative of orsellinic acid analogues,
characterized by a 1,3,5-substitution pattern on the benzene ring.

This guide provides a rigorous spectroscopic profile of the compound, synthesizing
experimental data from patent literature with theoretical assignments. It is designed for
medicinal chemists requiring precise characterization data for quality control and structural
validation.

Chemical Identity & Physical Properties[1][3][4][5][6]
[7][8][°][10]
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Property Data
IUPAC Name Ethyl 3-hydroxy-5-methylbenzoate
CAS Number 1126430-75-8

Molecular Formula

Molecular Weight 180.20 g/mol

Physical State Off-white solid [1]

Solubilit Soluble in Ethanol, DMSO, Chloroform;
olubili
Y sparingly soluble in water.

Phenolic Hydroxyl (-OH), Ethyl Ester (-COOEt),

Key Functional Groups )
Aromatic Methyl (-CH3)

Synthesis & Structural Context

Understanding the synthesis is critical for interpreting the spectroscopic data, particularly for
identifying common impurities like unreacted starting material (3-hydroxy-5-methylbenzoic
acid).

Synthesis Pathway (Fischer Esterification)

The compound is typically synthesized via acid-catalyzed esterification of 3-hydroxy-5-
methylbenzoic acid with ethanol.
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Figure 1: Acid-catalyzed synthesis pathway. Unreacted acid is the primary impurity to monitor.

Spectroscopic Atlas
Nuclear Magnetic Resonance ( H NMR)

The

H NMR spectrum exhibits a distinct pattern characteristic of 1,3,5-substituted aromatics. The
aromatic protons often appear as singlets or fine doublets due to small meta-coupling (

Hz).

Experimental Data (400 MHz,

): [1]

Shift (

Coupling (

s . . Structural
Multiplicity Integration Assignment St
ontex
ppm) Hz)
Ortho to
Ar-H (C2 or
7.46 Doublet (d) 1H 0.7 Hz co) Ester &
Methyl
) Ar-H (C2 or Ortho to
7.40 Singlet (s) 1H
C6) Ester & OH
. Between
6.90 Singlet (s) 1H Ar-H (C4)
Methyl & OH
Ethyl
4.39 Quartet (q) 2H 7.0 Hz
Methylene
_ Aromatic
2.37 Singlet (s) 3H
Methyl
141 Triplet (t) 3H 7.2Hz Ethyl Methyl

*Note: While reported as singlets in some low-resolution contexts, high-field instruments may

resolve these as fine doublets or triplets due to meta-coupling.
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Nuclear Magnetic Resonance ( C NMR)

Direct experimental

C data for the ester is often proprietary. Below is a comparative analysis using the
experimentally verified acid precursor [2] and calculated shifts for the ester modification.

Predicted Ester

Carbon Position Acid Shift (ppm) [2] . Assignment
Shift (ppm)
Carbonyl (Ester shift <
C=0 170.26 166.8 )
Acid)
C-OH 155.34 155.5 Phenolic Carbon (C3)
Aromatic Ring (C5 -
C-H (Ar) 140.55 140.2
Methyl sub)
C-H (Ar) 130.65 130.5 Aromatic Ring
C-H (Ar) 122.25 122.0 Aromatic Ring
C-H (Ar) 121.03 120.8 Aromatic Ring
Aromatic Ring (Ortho
C-H (Ar) 113.00 113.5
to OH)
N/A 61.0 Ethyl Methylene
20.20 21.2 Aromatic Methyl
(EY) N/A 14.2 Ethyl Methyl

Mass Spectrometry (MS)

« lonization Mode: Electrospray lonization (ESI) or El.
e Molecular lon:

181

(Positive mode) [1].
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e Fragmentation Pattern (EI):

o m/z 180: Molecular lon

o m/z 135: Loss of Ethoxy group

o m/z 107: Loss of Ester group

, forming a hydroxytoluene cation.

Infrared Spectroscopy (IR)

Diagnostic bands derived from functional group analysis.

Wavenumber (

Vibration Mode Functional Group
)
3300 - 3450 O-H Stretch (Broad) Phenol
1700 - 1720 C=0 Stretch (Strong) Conjugated Ester
1200 - 1300 C-O Stretch Ester C-O-C
2850 - 2950 C-H Stretch Alkyl (Ethyl/Methyl)
1580 - 1600 C=C Stretch Aromatic Ring

Experimental Protocol: Isolation & Characterization

Sourced from Patent US 9,714,234 B2 [1].[2]

Procedure

e Reaction: Dissolve 3-hydroxy-5-methylbenzoic acid (2.50 g, 16.4 mmol) in Ethanol (100 mL).

o Catalysis: Add concentrated Sulfuric Acid (
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, 5 mL, 94 mmol).

o Reflux: Heat the mixture to reflux (approx. 78°C) on an oil bath for 18 hours.
e Work-up:

o Cool to room temperature.[2]

o Concentrate under reduced pressure to a small volume (20-30 mL).

o Dilute with Water (100-150 mL).

o Observation: A gum deposits, which solidifies upon stirring and trituration.[2]
« |solation: Filter the precipitate, wash with water, and dry under vacuum.[1][3][2]

e Yield: ~2.63 g (89%) as an off-white solid.

Quality Control Checkpoint

e TLC: Run in Hexane:Ethyl Acetate (7:3). The ester (
) should be distinct from the acid (
, often streaks).

» Impurity Signal: Look for a broad singlet at

11.0-13.0 ppm in

H NMR,; its presence indicates unreacted carboxylic acid.

References
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¢ PubChem. Ethyl 3-hydroxy-5-methylbenzoate (Compound).[4][1][5][6][2][71[8][9] CID
59029704.[4][5] Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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